8-(4-ethoxyphenyl)-N-(3-isopropoxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-ethoxyphenyl)-4-oxo-N-(3-propan-2-yloxypropyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C20H27N5O4/c1-4-28-16-8-6-15(7-9-16)24-11-12-25-19(27)17(22-23-20(24)25)18(26)21-10-5-13-29-14(2)3/h6-9,14H,4-5,10-13H2,1-3H3,(H,21,26)
• InChI Key: XHKGCBBQCCHSEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCCCOC(C)C
• Molecular Formula: C20H27N5O4
• Molecular Weight: 401.5 g/mol

Description

8-(4-ethoxyphenyl)-N-(3-isopropoxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C20H27N5O4 and its molecular weight is 401.467. The purity is usually 95%.
BenchChem offers high-quality 8-(4-ethoxyphenyl)-N-(3-isopropoxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-ethoxyphenyl)-N-(3-isopropoxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivatives

• Synthesis of Novel Heterocyclic Compounds : The compound has been used as an initiative in the synthesis of novel heterocyclic compounds like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, highlighting its utility in expanding chemical libraries (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Development of Antitumor Agents : Derivatives of the compound have been identified for their potential antitumor activities, particularly against human carcinoma cells, illustrating its relevance in cancer research (Sztanke et al., 2007).

• Role in Nucleoside Synthesis : The compound is involved in the synthesis of nucleoside analogs, which are significant in the study of genetic materials and potential therapeutic applications (Tam et al., 1976).

Biochemical and Pharmacological Research

• Inhibition of Enzymes : It has been used in the synthesis of inhibitors for enzymes like AMP deaminase, indicating its potential in exploring biochemical pathways and therapeutic targets (Lindell, Maechling, & Sabina, 2010).

• Exploration of Antiviral Activities : Derivatives of the compound have shown remarkable antiavian influenza virus activity, suggesting its importance in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).

• Potential in Imaging Studies : The compound has been used in the synthesis of tracers for PET imaging, particularly for imaging of p38α mitogen-activated protein kinase, an enzyme significant in inflammatory responses (Wang, Gao, & Zheng, 2014).